Cas no 2228626-28-4 (1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol
• CAS No: 2228626-28-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6448555
• PubChem ID: 165708805
• Update Time: 2025-08-04

1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol
• 2228626-28-4
• EN300-1904842
• [1-(2-bromo-3-methoxyphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15BrO2/c1-15-10-5-2-4-9(11(10)13)12(8-14)6-3-7-12/h2,4-5,14H,3,6-8H2,1H3
• InChI Key： DAWKFMMCAXNGLP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CO)CCC1)OC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol

Introduction to 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol (CAS No. 2228626-28-4)

1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol, identified by the chemical identifier CAS No. 2228626-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutylmethanol moiety linked to a brominated and methoxylated phenyl ring, which endows it with unique structural and functional properties. The presence of both bromine and methoxy substituents on the aromatic ring introduces a high degree of chemical diversity, making it a valuable scaffold for the development of novel bioactive agents.

The structure-activity relationship (SAR) of 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol has been extensively studied, particularly in the context of its potential applications as an intermediate in drug synthesis. The cyclobutylmethanol group is known for its ability to modulate pharmacokinetic properties, such as solubility and metabolic stability, while the brominated phenyl ring provides a handle for further functionalization via cross-coupling reactions. These characteristics make it an attractive candidate for the design of small-molecule drugs targeting various therapeutic pathways.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The bromine atom on the phenyl ring facilitates palladium-catalyzed coupling reactions, enabling the introduction of diverse pharmacophores. For instance, studies have demonstrated its role as a precursor in the development of tyrosine kinase inhibitors, which play a pivotal role in disrupting aberrant signaling pathways associated with malignancies. The methoxy group further enhances the compound's reactivity, allowing for selective modifications that can fine-tune its biological activity.

In addition to its applications in oncology, 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol has shown promise in the development of neuroprotective agents. Emerging research suggests that derivatives of this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The cyclobutylmethanol moiety is particularly interesting because it can mimic natural metabolites, thereby reducing toxicity while maintaining efficacy. This feature aligns with current trends in drug design, where bioavailability and selectivity are paramount.

The synthetic pathways involving 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol have also been optimized for scalability and efficiency. Modern techniques in organometallic chemistry, such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling, have enabled chemists to construct complex molecular frameworks with high precision. These methods not only enhance yield but also minimize byproduct formation, making the process more environmentally sustainable. As a result, pharmaceutical companies are increasingly adopting these strategies to streamline the production of novel compounds like this one.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential lead compounds derived from 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol. Molecular docking studies have revealed that analogs of this compound can bind effectively to target proteins with high affinity. This computational approach accelerates the drug discovery process by allowing researchers to predict binding modes and optimize interactions before conducting costly wet-lab experiments. Such integrative methods represent the future direction of medicinal chemistry, where interdisciplinary collaboration between experimentalists and computational scientists drives innovation.

The pharmacological profile of 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol is further illuminated by preclinical studies conducted on animal models. These investigations have provided insights into its metabolic fate and potential side effects. For example, studies indicate that the compound undergoes biotransformation primarily through cytochrome P450-mediated pathways, which are well-characterized in human liver microsomes. Understanding these metabolic routes is crucial for predicting drug-drug interactions and ensuring patient safety during clinical trials.

Looking ahead, the future prospects for 1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol are promising, particularly as more research unfolds into its biological activities and synthetic versatility. The growing demand for personalized medicine underscores the importance of developing novel scaffolds like this one, which can be tailored to individual patient needs through structure-based design. Moreover, advancements in green chemistry principles may lead to more sustainable synthetic routes, reducing environmental impact without compromising efficacy.

In conclusion,1-(2-bromo-3-methoxyphenyl)cyclobutylmethanol (CAS No. 2228626-28-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability across multiple therapeutic areas. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal research, while ongoing studies continue to uncover new possibilities for its use in treating human diseases. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly vital role in shaping the future of healthcare.